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Compound of Interest

Compound Name: Rhamnitol

Cat. No.: B14141378 Get Quote

This guide provides a detailed overview of the chemical structure of Rhamnitol, tailored for

researchers, scientists, and professionals in drug development.

Introduction to Rhamnitol
Rhamnitol, also known as L-Rhamnitol or 1-deoxy-L-mannitol, is a hexitol, which is a sugar

alcohol.[1][2] It is structurally a 1-deoxy derivative of L-mannitol.[1][3] As a naturally occurring

compound, it has been identified in various organisms, including apples.[1][4] Its chemical

properties and structure are of interest in fields such as metabolomics and synthetic chemistry.

[5]

Chemical Structure and Nomenclature
The fundamental characteristics of Rhamnitol's structure are detailed below, providing a

complete chemical identity.

The two-dimensional structure of L-Rhamnitol is depicted as a six-carbon chain with five

hydroxyl (-OH) groups.
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Figure 1: 2D Chemical Structure of L-Rhamnitol.

The stereochemistry of Rhamnitol is critical for its function and is unambiguously represented

using a Fischer projection. This projection illustrates the specific spatial arrangement of the

hydroxyl groups along the carbon backbone.
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Note: The above DOT script is for conceptual structure.
A true Fischer projection for L-Rhamnose (the precursor to L-Rhamnitol) is:

      CHO
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      CH₃

Reduction of the aldehyde (CHO) to an alcohol (CH₂OH) yields L-Rhamnitol.

Click to download full resolution via product page

Conceptual structure of L-Rhamnose, the precursor to L-Rhamnitol.
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Note on Fischer Projection for L-Rhamnitol: A Fischer projection is typically used for chiral

molecules like carbohydrates. L-Rhamnitol is derived from the reduction of L-rhamnose.[3] In

the Fischer projection of L-rhamnose, the aldehyde group is at the top. For L-Rhamnitol, this

aldehyde group is reduced to a primary alcohol (-CH₂OH).

The stereochemical configuration of L-Rhamnitol is (2S, 3S, 4S, 5S), which defines the three-

dimensional arrangement of its atoms.[1][5]

Chemical Identifiers
For precise identification and database referencing, the following identifiers are used for L-

Rhamnitol.

Identifier Type Value

IUPAC Name (2S,3S,4S,5S)-hexane-1,2,3,4,5-pentol[1][5][6]

Molecular Formula C₆H₁₄O₅[1]

SMILES String C--INVALID-LINK--O)O)O">C@@HO[1]

InChI Key SKCKOFZKJLZSFA-BXKVDMCESA-N[1][6]

CAS Number 488-28-8[1]

Physicochemical Properties
A summary of the key physicochemical properties of L-Rhamnitol is provided in the table

below.
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Property Value

Molecular Weight 166.17 g/mol [7]

Monoisotopic Mass 166.084123558 Da[6]

Polar Surface Area 101.15 Å²[4]

Rotatable Bond Count 4[4][8]

Hydrogen Bond Donors 5[4][8]

Hydrogen Bond Acceptors 5[4][8]

Experimental Protocols
A common method for the preparation of L-Rhamnitol is the chemical reduction of L-

rhamnose.[3]

Objective: To synthesize L-Rhamnitol by the catalytic hydrogenation of 6-deoxy-L-mannose (L-

rhamnose).

Materials:

6-deoxy-L-mannose (L-rhamnose)

Catalyst (e.g., Palladium on carbon, Raney nickel)

Solvent (e.g., water, ethanol)

Hydrogen gas source

Reaction vessel suitable for hydrogenation

Procedure:

Dissolve L-rhamnose in a suitable solvent within the reaction vessel.

Add the hydrogenation catalyst to the solution.
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Pressurize the vessel with hydrogen gas to the required pressure.

Maintain the reaction under stirring at a controlled temperature until the reaction is complete

(monitored by techniques like TLC or HPLC).

Upon completion, carefully depressurize the vessel and filter off the catalyst.

Remove the solvent under reduced pressure to yield the crude product.

Purify the L-Rhamnitol by recrystallization from a suitable solvent system.

Logical Workflow for Structural Elucidation
The process of identifying and confirming the structure of a known compound like Rhamnitol in
a sample involves a series of analytical steps.
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Workflow for the isolation and structural confirmation of Rhamnitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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